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Abstract

Methiodal, historically marketed under trade names such as Skiodan and Abrodil, is an
iodinated contrast medium that was utilized for X-ray imaging, particularly in urography and
myelography.[1][2] As a first-generation ionic contrast agent, understanding its physicochemical
properties is crucial for historical reference, comparative studies with modern contrast agents,
and for researchers investigating related compounds. This technical guide provides a
comprehensive overview of the known physicochemical properties of Methiodal Sodium, the
active component in Methiodal solutions. Due to the discontinuation of its clinical use, some
specific experimental data is limited; where unavailable, this guide provides general
characteristics and standardized experimental protocols for the determination of key
parameters.

Chemical Identity and Structure

Methiodal is the sodium salt of iodomethanesulfonic acid. Its chemical and physical identifiers
are summarized in the table below.
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Identifier Value Reference
Chemical Name Sodium iodomethanesulfonate  [2][3]

CAS Number 126-31-8 [2]
Molecular Formula CHz2INaOsS [2]
Molecular Weight 243.98 g/mol [2]
Chemical Structure I-CH2-SOs~Na* [2]

Colorless crystals or a white
Appearance _ [31[4]
crystalline powder.

Physicochemical Properties

The physicochemical properties of a drug substance are critical determinants of its formulation,
stability, and in vivo behavior. The available data for Methiodal Sodium is presented below.

Solubility

Methiodal Sodium is characterized by its high water solubility, a key attribute for an injectable
contrast agent.

Solvent Solubility Reference
Water Freely soluble (70 g/100 mL) [2]
Alcohol Slightly soluble (2.5 g/100 mL) [2]
Benzene Insoluble [2]
Ether Insoluble [2]
Acetone Insoluble [2]
Methanol Very soluble [3]
DMSO Soluble [5]

pH and lonization
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While specific pKa data for iodomethanesulfonic acid is not readily available in the reviewed
literature, as a sulfonic acid derivative, it is expected to be a strong acid, meaning it will be fully
ionized at physiological pH.

Parameter Value Reference

] Aqueous solutions are neutral
pH of Solution ] [3114]
to litmus.

Data not available. Expected
pKa to be low due to the sulfonic

acid group.

Data not available. As an ionic
logP (Octanol/Water Partition compound, a low logP is
Coefficient) expected, indicating high

hydrophilicity.

Stability and Storage

Proper storage is essential to maintain the integrity of Methiodal Sodium.

Condition Effect Reference

_ Decomposes on exposure to
Light Exposure iaht [3]
ight.

Dry, dark, and at 0-4°C for
] short-term (days to weeks) or
Storage Temperature (Solid) [5]
-20°C for long-term (months to

years).

0-4°C for short-term (days to
Storage Temperature (Stock
) weeks) or -20°C for long-term [5]
Solution)
(months).

Experimental Protocols
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Detailed experimental protocols for the determination of physicochemical properties of
Methiodal are not available in the public domain. Therefore, a generalized but detailed protocol
for a key parameter, equilibrium solubility, is provided below based on the standard shake-flask
method.

Determination of Equilibrium Aqueous Solubility via the
Shake-Flask Method

This protocol outlines the steps to determine the equilibrium solubility of a compound like
Methiodal Sodium in an aqueous buffer.

Objective: To determine the concentration of a saturated solution of the test compound in a
specified aqueous medium at a constant temperature.

Materials:

e Methiodal Sodium powder

¢ Phosphate-buffered saline (PBS), pH 7.4
e Analytical balance

 Scintillation vials or other suitable flasks
» Orbital shaker with temperature control

o Centrifuge

o Syringe filters (e.g., 0.22 um PVDF)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Volumetric flasks and pipettes
Procedure:

e Preparation of the Test System:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b089705?utm_src=pdf-body
https://www.benchchem.com/product/b089705?utm_src=pdf-body
https://www.benchchem.com/product/b089705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Add an excess amount of Methiodal Sodium to a scintillation vial. The excess solid should
be sufficient to ensure that saturation is reached and that solid material remains at the end
of the experiment.

o Add a known volume of PBS (pH 7.4) to the vial.

o Equilibration:
o Seal the vials to prevent solvent evaporation.
o Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

o Shake the vials at a constant speed (e.g., 150 rpm) for a predetermined period (e.g., 24-
48 hours) to allow the system to reach equilibrium. A preliminary time-course study can be
conducted to determine the time to reach equilibrium.

o Sample Collection and Preparation:

o

After the equilibration period, remove the vials from the shaker and allow the undissolved
solid to settle.

o Visually inspect the vials to confirm the presence of excess solid.

o Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the
remaining solid.

o Carefully withdraw a sample of the supernatant using a syringe and immediately filter it
through a syringe filter to remove any remaining solid particles.

e Analysis:

o Accurately dilute the filtered supernatant with the mobile phase to a concentration within
the linear range of the analytical method.

o Analyze the diluted sample by a validated HPLC method to determine the concentration of
Methiodal Sodium.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b089705?utm_src=pdf-body
https://www.benchchem.com/product/b089705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Prepare a calibration curve using standard solutions of Methiodal Sodium of known

concentrations.

o Data Calculation and Reporting:

o Calculate the concentration of Methiodal Sodium in the original supernatant using the
calibration curve and accounting for the dilution factor.

o The resulting concentration is the equilibrium solubility of Methiodal Sodium under the
specified conditions. Report the solubility in units such as mg/mL or mol/L, along with the

temperature and pH of the medium.

Visualizations
Experimental Workflow for Solubility Determination
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Workflow for Equilibrium Solubility Determination

Preparation

G\dd excess Methiodal Sodium to viaD

Gdd aqueous buffer (e.g., PBS, pH 7.4D

Equilibration

[Seal vial and place in temperature-controlled shakeD

i

[Shake for 24-48 hours to reach equilibriura

Sampling

[Centrifuge to pellet excess solidj
Filter supernatant

Analysis

Dilute filtrate

Analyze by HPLC

Y

Guantify using calibration curvca

Report solubility (e.g., mg/mL)

v

O

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b089705?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask
method.

Conclusion

This technical guide has summarized the available physicochemical properties of Methiodal
Sodium. While it was a widely used contrast agent, detailed experimental data on some of its
properties are scarce in modern literature. The provided information on its identity, solubility,
and stability, along with a representative experimental protocol, serves as a valuable resource
for researchers and professionals in the field of drug development and pharmaceutical
sciences. The high water solubility and expected low lipophilicity are consistent with its
intended use as an injectable diagnostic agent. The instability to light highlights a critical
handling and storage consideration. The provided experimental workflow for solubility
determination offers a template for the characterization of similar ionic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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